3-(Chloromethyl)-4-[(2-chloropyridin-3-YL)methylidene]-1,2-oxazol-5-one
Overview
Description
3-(Chloromethyl)-4-[(2-chloropyridin-3-YL)methylidene]-1,2-oxazol-5-one, also known as CMCP, is an organic compound with a wide range of applications in scientific research. It is a white crystalline solid, insoluble in water, with a molecular weight of 259.59 g/mol. CMCP is a versatile compound that is used in many different scientific fields, including biochemistry, physiology, and drug delivery.
Scientific Research Applications
1. Nonlinear Optical Properties
Murthy et al. (2013) investigated the nonlinear optical properties of novel 4-substituted arylidene-2-[5-(2,6-dichlorophenyl)-3-methyl-1,2-oxazol-4-yl]-1,3-oxazol-5-ones, a class of compounds related to 3-(Chloromethyl)-4-[(2-chloropyridin-3-yl)methylidene]-1,2-oxazol-5-one. These compounds exhibited excellent optical limiting behavior, useful in applications like optical switches and limiters in photonics (Murthy et al., 2013).
2. Anticancer and Antimicrobial Properties
Katariya et al. (2021) synthesized 1-aryl-3-(2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl)-propenones and related pyridyl-pyrazolines, demonstrating notable anticancer activity against a 60 cancer cell line panel and effective antibacterial and antifungal properties. This research highlights the potential of these compounds, including this compound, in medical applications (Katariya et al., 2021).
3. Synthesis of Novel Heterocyclic Compounds
Palamarchuk et al. (2019) demonstrated the use of 2-(chloromethyl)-5-methyl-7-phenyloxazolo[5,4-b]pyridine in synthesizing new 2-aminomethyloxazolo[5,4-b]pyridine derivatives. These findings are significant in the development of new heterocyclic compounds for various scientific applications, showing the versatility of this compound derivatives (Palamarchuk et al., 2019).
4. Organic Light-Emitting Diodes (OLEDs)
Guo et al. (2019) explored the use of Ir(III) complexes with 2-(2,5,2',3',4',5',6'-heptafluoro-biphenyl-4-yl)-pyridine, related to this compound, in organic light-emitting diodes. Their work highlights the potential of such compounds in the development of advanced OLED technologies (Guo et al., 2019).
5. Insecticidal Activities
Samaritoni et al. (2003) synthesized dihydropiperazine neonicotinoid compounds, including 1-[(6-chloropyridin-3-yl)methyl]-4-methyl-3-oxopiperazin-2-ylidenecyanamide, showing insecticidal activity. This demonstrates the potential application of this compound derivatives in agriculture and pest control (Samaritoni et al., 2003).
properties
IUPAC Name |
3-(chloromethyl)-4-[(2-chloropyridin-3-yl)methylidene]-1,2-oxazol-5-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6Cl2N2O2/c11-5-8-7(10(15)16-14-8)4-6-2-1-3-13-9(6)12/h1-4H,5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IWYTXGHOCYLJGW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(N=C1)Cl)C=C2C(=NOC2=O)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6Cl2N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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